Cas no 609807-25-2 (3-Fluoro-5-methoxyphenylboronic acid)

3-Fluoro-5-methoxyphenylboronic acid Properties

Names and Identifiers

• 3-Fluoro-5-methoxyphenylboronic acid
• 3-Fluoro-5-methoxybenzeneboronic acid
• 3-Fluoro-5-methoxyphenylboronic Acid (contains varying amounts of Anhydride)
• (3-fluoro-5-methoxyphenyl)boronic acid
• 3-Fluoro-5-methoxybenzeneboronic Acid (contains varying amounts of Anhydride)
• 3-Fluoro-5-methoxyphenylboronicacid
• BORONIC ACID, (3-FLUORO-5-METHOXYPHENYL)-
• (3-fluoro-5-methoxy-phenyl)boronic Acid
• MQFKLCWETPKBCH-UHFFFAOYSA-N
• SBB071249
• 3-Fluoro-5-methoxybenzeneboronicAcid
• 3-fluoro-5-methoxy phenylboronic acid
• 3-Fluoro-5-met
• F1063
• 3-Fluoro-5-methoxyphenylboronic acid, AldrichCPR
• Z1201623979
• SY007591
• AKOS000285077
• AB30754
• AMY29884
• DTXSID80376836
• SCHEMBL447912
• AS-14922
• A8477
• FT-0649299
• EN300-4254176
• CS-W000953
• J-512529
• 609807-25-2
• 3-Fluoro-5-methoxyphenyl boronic acid
• MFCD07363780
• 3-fluoro-5-methoxybenzeneboronic acid
• DB-010591
• +Expand

• MDL： MFCD07363780
• InChIKey： MQFKLCWETPKBCH-UHFFFAOYSA-N
• Inchi： 1S/C7H8BFO3/c1-12-7-3-5(8(10)11)2-6(9)4-7/h2-4,10-11H,1H3
• SMILES： FC1C([H])=C(C([H])=C(B(O[H])O[H])C=1[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 170.055052g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 170.055052g/mol
• Monoisotopic Mass: 170.055052g/mol
• Topological Polar Surface Area: 49.7Ų
• Heavy Atom Count: 12
• Complexity: 145
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: -0.48590
• PSA: 49.69000
• Boiling Point: 305.5°C at 760 mmHg
• Melting Point: 168-172
• Flash Point: 138.6℃

3-Fluoro-5-methoxyphenylboronic acid Security Information

• Symbol: GHS07
• Safety Instruction： S26; S36
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xi Xn
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases： 20/21/22-36/37/38-22
• Signal Word：Warning
• HazardClass：IRRITANT

3-Fluoro-5-methoxyphenylboronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents Derivatization Reagents